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Compound of Interest

Compound Name: (E)-10-Dodecenyl acetate

Cat. No.: B205600 Get Quote

An In-depth Technical Guide to (E)-10-Dodecenyl
Acetate
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of (E)-10-Dodecenyl acetate. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Structure and Properties
(E)-10-Dodecenyl acetate is a fatty acyl ester with the molecular formula C14H26O2.[1][2][3]

Its structure features a twelve-carbon chain with a double bond in the trans (E) configuration at

the tenth carbon and an acetate functional group at one end. This specific stereoisomer is

distinct from its cis (Z) counterpart, (Z)-10-dodecenyl acetate.[2]

Key Structural Features:

Functional Group: Carboxylic Ester[3]

Isomerism: Exists as (E) and (Z) stereoisomers.[2]

Synonyms: 10-Dodecen-1-ol, acetate, (E)-; (E)-dodec-10-enyl acetate.[1][2][4]

The physicochemical properties of (E)-10-Dodecenyl acetate are summarized in the table

below.
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Property Value Source

Molecular Formula C14H26O2 [1][2][3]

Molecular Weight 226.35 g/mol [1][2][3]

CAS Registry Number 35153-09-4 [1][2][3]

IUPAC Name [(E)-dodec-10-enyl] acetate [3]

Boiling Point 105 °C @ 0.1 mm Hg [5]

Specific Gravity 0.8700 - 0.8800 @ 25°C [5]

Solubility in Water
Insoluble (0.5682 mg/L @ 25

°C est.)
[4][5]

Flash Point 110 °C (230 °F) [5]

LogP (Octanol/Water Partition

Coefficient)
4.246 (Crippen Calculated) [1]

Synthesis Protocol
A documented synthesis of (E)-10-Dodecenyl acetate starts from 1,9-nonanediol.[6] The

overall yield reported for this multi-step synthesis is 55.5%.[6] The general workflow of the

synthesis is outlined below.

Starting Material Key Intermediates & Reactions Final Product

1,9-Nonanediol Bromo alcoholBromination THP ether protection Alkylation Deprotection Acetylation (E)-10-Dodecenyl acetate

Signal Emitter (e.g., Female Moth) Signal Receiver (e.g., Male Moth)

Release of (E)-10-Dodecenyl acetate Antennal ReceptionAirborne Transmission Olfactory Signal Transduction Behavioral Response (e.g., Mating)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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